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Compound of Interest

Compound Name: Aniline phosphate

Cat. No.: B7779855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of anilinium

dihydrogen phosphate, an organic-inorganic salt with significant interest in materials science

and pharmaceutical development. This document details the crystallographic parameters,

experimental procedures for its characterization, and a visualization of its key structural

features.

Crystallographic Data Summary
The crystal structure of anilinium dihydrogen phosphate has been determined by single-crystal

X-ray diffraction. Two notable studies have reported slightly different unit cell parameters, which

may suggest the existence of polymorphs or variations arising from different crystallization

conditions. The data from these studies are summarized below for comparative analysis.

Table 1: Crystallographic Data for Anilinium Dihydrogen Phosphate
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Parameter Kaman et al. (2012)[1][2] [Reference 2]

Crystal System Triclinic Triclinic

Space Group P-1 P-1

a (Å) 8.793 (4) Not Reported

b (Å) 10.426 (2) Not Reported

c (Å) 14.147 (2) Not Reported

α (°) 87.03 (2) Not Reported

β (°) 74.94 (5) Not Reported

γ (°) 84.25 (3) Not Reported

Volume (Å³) 1244.54 (4) Not Reported

Z 6 Not Reported

Z' 3 Not Reported

Note: Z is the number of formula units per unit cell, and Z' is the number of symmetry-

independent formula units.

Experimental Protocols
Synthesis and Crystallization
Single crystals of anilinium dihydrogen phosphate suitable for X-ray diffraction can be grown

using the slow evaporation solution technique.[3]

Materials:

Aniline (analytical grade)

Orthophosphoric acid (analytical grade)

Ethanol (solvent)

Water (solvent)
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Procedure:

Prepare a saturated solution of anilinium dihydrogen phosphate by dissolving equimolar

amounts of aniline and orthophosphoric acid in a mixed solvent of ethanol and water at room

temperature (approximately 30°C).[3]

Stir the solution continuously for a minimum of two hours using a magnetic stirrer to ensure

homogeneity.[3]

Filter the saturated solution to remove any particulate impurities.

Transfer the filtered solution into a clean crystallization dish or beaker.

Cover the container with a perforated lid to allow for slow evaporation of the solvent.

Place the crystallization setup in a vibration-free and dust-free environment at a constant

temperature.

Monitor the setup periodically for the formation of single crystals. The growth period can vary

depending on the solvent evaporation rate.

X-ray Diffraction Data Collection and Structure
Refinement
The determination of the crystal structure is achieved through single-crystal X-ray diffraction

analysis.

Instrumentation:

A four-circle diffractometer equipped with a CCD detector.

Graphite-monochromated Mo Kα radiation (λ = 0.71073 Å).

Data Collection:

A suitable single crystal is carefully selected and mounted on a goniometer head.

The crystal is maintained at a constant temperature, typically 293 K, during data collection.
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Data is collected using a combination of ω and φ scans to cover the reciprocal space.

The collected diffraction data is processed for Lorentz and polarization corrections. An

absorption correction is also applied.

Structure Solution and Refinement:

The crystal structure is solved using direct methods.

The refinement of the structure is carried out by full-matrix least-squares on F².

All non-hydrogen atoms are refined anisotropically.

Hydrogen atoms are typically located in a difference Fourier map and refined isotropically or

placed in calculated positions.

Structural Visualization
Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and structural analysis

of anilinium dihydrogen phosphate crystals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7779855#aniline-phosphate-crystal-structure-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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